Cas no 638-00-6 (2,4-Dimethylthiophene)

• Product Name: 2,4-Dimethylthiophene
• CAS No: 638-00-6
• Molecular Formula: C₆H₈S
• Molecular Weight: 112.19272
• MDL: MFCD00130082
• CID: 513650
• PubChem ID: 34296

2,4-Dimethylthiophene Properties

Names and Identifiers

• Thiophene,2,4-dimethyl-
• 2,4-DIMETHYLTHIOPHENE
• 638-00-6
• W-200473
• Thiophene, 2,4-dimethyl-
• DB-054551
• AS-50030
• CS-0152847
• UNII-Q9B2TF3UVC
• SCHEMBL40746
• AKOS005255556
• MFCD00130082
• GEO-01226
• 2,4-dimethyl-thiophene
• DTXCID40135729
• O10605
• Q9B2TF3UVC
• EN300-111893
• NS00042108
• EINECS 211-312-3
• DTXSID40213238
• SY060377

• MDL： MFCD00130082
• InChIKey： CPULIKNSOUFMPL-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8S/c1-5-3-6(2)7-4-5/h3-4H,1-2H3
• SMILES： CC1=CSC(=C1)C

Computed Properties

• Exact Mass: 112.034671g/mol
• Surface Charge: 0
• XLogP3: 2.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.034671g/mol
• Monoisotopic Mass: 112.034671g/mol
• Topological Polar Surface Area: 28.2Ų
• Heavy Atom Count: 7
• Complexity: 61.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.36490
• PSA: 28.24000
• Refractive Index: 1.5078
• Boiling Point: 139-141°C
• Melting Point: -66.9°C (estimate)
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: 0,994 g/cm3

2,4-Dimethylthiophene Security Information

• Safety Instruction： S16
• Risk Phrases：R10
• Hazardous Material transportation number：UN 1993
• Hazard Statement： H225 (50%) H302 (50%) H312 (50%)
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 10-36/37/38
• Signal Word：Danger
• HazardClass：IRRITANT

2,4-Dimethylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%